Cas no 860034-02-2 (Boronic acid, (5-methyl-2-nitrophenyl)-)

• Product Name: Boronic acid, (5-methyl-2-nitrophenyl)-
• CAS No: 860034-02-2
• MF: C₇H₈BNO₄
• MW: 180.953722000122
• CID: 1843886
• PubChem ID: 86061418
• Update Time: 2025-04-21

Boronic acid, (5-methyl-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, (5-methyl-2-nitrophenyl)-
• EN300-4377706
• Boronicacid,(5-methyl-2-nitrophenyl)
• (5-methyl-2-nitrophenyl)boronic acid
• 860034-02-2

• Inchi： 1S/C7H8BNO4/c1-5-2-3-7(9(12)13)6(4-5)8(10)11/h2-4,10-11H,1H3
• InChI Key： UYYXXKUUAZPZMI-UHFFFAOYSA-N
• SMILES： OB(C1C=C(C)C=CC=1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 181.0546379g/mol
• Monoisotopic Mass: 181.0546379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3Ų